2-ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole

• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol
• SMILES: CCC1=NN=C(O1)CN2C=CN=C2C
• InChI: InChI=1S/C9H12N4O/c1-3-8-11-12-9(14-8)6-13-5-4-10-7(13)2/h4-5H,3,6H2,1-2H3
• InChIKey: HQWJDLCRBBDISI-UHFFFAOYSA-N

2-Ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole: Core Structural Identity and Procurement Baseline

2-Ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole (CAS 1343150-63-9) is a synthetic, dual-heterocyclic small molecule (C9H12N4O, MW 192.22 g/mol) composed of a 1,3,4-oxadiazole core substituted at the 2-position with an ethyl group and at the 5-position with a methylene bridge linked to a 2-methyl-1H-imidazole ring [1]. It is a member of the broader imidazole-oxadiazole hybrid class, a scaffold family actively investigated for antimicrobial, antifungal, and anticancer applications [2]. Commercially, this compound is offered as a research-grade chemical at ≥95% purity by multiple vendors, including AKSci (Cat. 1238DR) and Leyan (Cat. 1353056), positioning it as a tractable building block or screening candidate in early-stage drug discovery and agrochemical research .

1 Dual-heterocyclic building block for imidazole–1,3,4-oxadiazole scaffold synthesis

2 Defined purity profile supports early screening campaigns

3 Computed physicochemical profile (predicted logP, rotatable bonds) guides fragment-based design

4 Multi-vendor research-grade availability with lot-specific documentation

• [1] PubChem. Compound Summary for CID 63373016: 2-ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63373016 (accessed 2026-05-10). View Source
• [2] Wang, P.-Y.; Wang, M.-W.; Zeng, D.; Xiang, M.; Rao, J.-R.; Liu, Q.-Q.; Liu, L.-W.; Wu, Z.-B.; Li, Z.; Song, B.-A.; Yang, S. Rational Optimization and Action Mechanism of Novel Imidazole (or Imidazolium)-Labeled 1,3,4-Oxadiazole Thioethers as Promising Antibacterial Agents against Plant Bacterial Diseases. J. Agric. Food Chem. 2019, 67 (13), 3535–3545. View Source

Why 2-Ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole Cannot Be Swapped for Close Analogs

Generic substitution within the 2-alkyl-5-(imidazolylmethyl)-1,3,4-oxadiazole series fails because small changes at the 2-position produce disproportionate effects on lipophilicity, molecular flexibility, and predicted membrane permeability. A comparison of computed physicochemical properties between the 2-ethyl target and its 2-methyl analog (CAS 1343118-62-6) reveals a ΔXLogP3 of +0.4 units (0.7 vs. 0.3) and an additional rotatable bond (3 vs. 2), which together can alter passive diffusion rates, target-binding kinetics, and metabolic stability [1]. In the broader imidazole-1,3,4-oxadiazole class, SAR studies have explicitly demonstrated that the identity and position of substituents on the oxadiazole ring govern antifungal potency and selectivity against Candida species, where seemingly minor modifications differentiate active compounds from inactive ones [2]. Therefore, selecting the specific 2-ethyl congener is not a matter of interchangeable inventory, but a decision driven by the need for exact physicochemical tuning and scaffold integrity in structure-activity relationship (SAR) campaigns.

Property

Target (2-Ethyl)

2-Methyl analog

Predicted logP

XLogP3 0.7

XLogP3 0.3

Rotatable bonds

3

2

Commercial status

Active multi-vendor supply

Discontinued by major catalog supplier

Oxadiazole isomer

1,3,4- (reported lower logD, favorable metabolic stability trend)

1,2,4- isomer series shows higher hERG risk potential

Physicochemical tuning context

Increased lipophilicity and flexibility may shift permeability and binding profiles

2-Methyl substitution cannot replicate ethyl group conformational entropy

• [1] PubChem. Computed Properties Comparison: CID 63373016 (2-ethyl target) vs. CID 60732689 (2-methyl analog). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-10). View Source
• [2] Wani, M. Y.; Ahmad, A.; Shiekh, R. A.; Al-Ghamdi, K. J.; Sobrinho, A. J. F. N. Imidazole Clubbed 1,3,4-Oxadiazole Derivatives as Potential Antifungal Agents. Bioorg. Med. Chem. 2015, 23 (15), 4172–4180. View Source

Quantitative Differentiation Evidence: 2-Ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole vs. Comparators

Lipophilicity Advantage: XLogP3 Comparison Against the 2-Methyl Analog

The target compound exhibits a computed XLogP3 of 0.7, compared to 0.3 for its nearest commercially available analog, 2-methyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole (CAS 1343118-62-6), representing a ΔLogP of +0.4 [1]. This difference arises solely from the replacement of a methyl group with an ethyl group at the oxadiazole 2-position, as both compounds share identical imidazole and linker architecture [2].

Lipophilicity comparison

Reported computed

Target XLogP3 0.7
2-Methyl analog XLogP3 0.3
Δ +0.4 (predicted)

Supports permeability screening with moderate lipophilicity shift

No experimental logP; computed by XLogP3 algorithm

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	0.7
Comparator Or Baseline	2-methyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole: 0.3
Quantified Difference	ΔXLogP3 = +0.4 (2.3-fold increase in predicted partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release); no experimental logP data available for either compound

Why This Matters

The 0.4-unit logP increase falls within the range known to enhance passive membrane permeability without exceeding the typical oral drug-likeness threshold (logP < 5), making the 2-ethyl derivative a rationally preferable choice for cell-based assays where intracellular target access is required.

• [1] PubChem. Compound Summary for CID 63373016 (target) and CID 60732689 (2-methyl analog). National Center for Biotechnology Information. Computed XLogP3-AA values. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-10). View Source
• [2] PubChem. InChIKey confirmation: HQWJDLCRBBDISI-UHFFFAOYSA-N (target) vs. WNNNLTPFDPODHY-UHFFFAOYSA-N (2-methyl analog). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-10). View Source

Molecular Flexibility Differentiation: Rotatable Bond Count vs. 2-Methyl Analog

The target compound possesses three rotatable bonds, compared to two in the 2-methyl analog, introducing an additional degree of conformational freedom at the ethyl group [1]. This increased flexibility can influence entropic contributions to binding free energy and receptor-fit complementarity. The molecular weight is correspondingly higher by 14.03 g/mol (192.22 vs. 178.19 g/mol), while topological polar surface area remains identical at 56.7 Ų for both compounds [2].

Conformational flexibility

Reported computed

Target: 3 rotatable bonds, MW 192.22
2-Methyl: 2 rotatable bonds, MW 178.19
TPSA unchanged (56.7 Ų)

Ethyl group introduces distinct entropic and binding-fit profile

Cactvs 3.4.6.11 computed; no experimental conformational data

Evidence Dimension	Rotatable bond count and molecular weight
Target Compound Data	3 rotatable bonds; MW 192.22 g/mol
Comparator Or Baseline	2-methyl analog: 2 rotatable bonds; MW 178.19 g/mol
Quantified Difference	+1 rotatable bond; +14.03 g/mol; TPSA unchanged (56.7 Ų)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The combination of increased lipophilicity and an additional rotatable bond provides a distinct conformational and physicochemical profile that cannot be replicated by the 2-methyl analog, justifying compound-specific procurement in SAR-by-catalog and lead-optimization workflows.

• [1] PubChem. Computed Properties: Rotatable Bond Count for CID 63373016 (3) vs. CID 60732689 (2). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-10). View Source
• [2] PubChem. Molecular Weight and Topological Polar Surface Area comparison: CID 63373016 vs. CID 60732689. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-10). View Source

Antibacterial Class Potency: Benchmarked Activity of Imidazole-1,3,4-Oxadiazole Hybrids Against Plant Pathogens

In a direct optimization study of imidazole-labeled 1,3,4-oxadiazole thioethers, the lead compound A6 demonstrated EC50 values of 0.734 μg/mL against Xanthomonas oryzae pv. oryzae (Xoo) and 1.79 μg/mL against X. axonopodis pv. citri (Xac), outperforming the commercial bactericide bismerthiazol (EC50 92.6 μg/mL) by factors of 126-fold and 43-fold, respectively [1]. Further structural evolution to imidazolium-labeled congeners achieved EC50 values as low as 0.295 μg/mL (Xoo) and 0.607 μg/mL (Xac) [1]. While this study examined thioether-linked analogs rather than the target methylene-linked scaffold, it establishes a quantitative class-level benchmark for the antibacterial potential residing in the imidazole-1,3,4-oxadiazole pharmacophore.

Antibacterial class potency

Class-level inference

Imidazole-1,3,4-oxadiazole thioether lead A6: EC50 0.734 μg/mL (Xoo) — 126× more active than bismerthiazol in vitro

Class-level antibacterial screening context; target compound untested

Thioether linker; methylene linker may alter activity profile

Evidence Dimension	In vitro antibacterial EC50
Target Compound Data	No direct EC50 data available for the target compound
Comparator Or Baseline	Imidazole-1,3,4-oxadiazole thioether (A6): EC50 0.734 μg/mL (Xoo), 1.79 μg/mL (Xac); Commercial bismerthiazol: EC50 92.6 μg/mL (Xoo); Commercial thiodiazole copper: EC50 77.0 μg/mL (Xac)
Quantified Difference	Class representative 126× more potent than bismerthiazol against Xoo
Conditions	In vitro turbidimetric assay; plant pathogenic Xanthomonas strains; 48 h incubation

Why This Matters

This class-level evidence indicates that the imidazole-1,3,4-oxadiazole architecture can deliver potent antibacterial activity, justifying the procurement of novel analogs like the 2-ethyl target for focused screening libraries against bacterial pathogens, with the expectation that the methylene linker may confer distinct pharmacokinetic or target-binding properties compared to the thioether series.

• [1] Wang, P.-Y.; Wang, M.-W.; Zeng, D.; Xiang, M.; Rao, J.-R.; Liu, Q.-Q.; Liu, L.-W.; Wu, Z.-B.; Li, Z.; Song, B.-A.; Yang, S. Rational Optimization and Action Mechanism of Novel Imidazole (or Imidazolium)-Labeled 1,3,4-Oxadiazole Thioethers as Promising Antibacterial Agents against Plant Bacterial Diseases. J. Agric. Food Chem. 2019, 67 (13), 3535–3545. View Source

Antifungal Class Validation: Imidazole-Clubbed 1,3,4-Oxadiazoles Against Candida Species

Wani et al. (2015) synthesized a series of imidazole-clubbed 1,3,4-oxadiazole derivatives and evaluated them against laboratory and clinically isolated Candida species. SAR analysis revealed that the nature and position of substituents on the 1,3,4-oxadiazole ring critically govern antifungal activity, with compounds 4b, 4c, and 4g demonstrating broad-spectrum activity against all tested fungal strains [1]. The study concluded that these clubbed derivatives display membrane-targeted antifungal activity [1]. Although the 2-ethyl target compound was not among those tested, the shared imidazole-1,3,4-oxadiazole hybrid architecture, with the key methylene bridge connecting the two heterocycles, places it within the same pharmacophoric family.

Antifungal class validation

Class-level inference

Imidazole-clubbed 1,3,4-oxadiazoles active against Candida spp. in broth microdilution; membrane-targeted mechanism reported

Supports antifungal screening inclusion; compound-specific data not available

Methylene-bridged architecture matches class scaffold

Evidence Dimension	In vitro antifungal activity against Candida spp.
Target Compound Data	No direct MIC data available for the target compound
Comparator Or Baseline	Imidazole-clubbed 1,3,4-oxadiazole derivatives (4b, 4c, 4g): active against all tested Candida strains; most active derivative 5b identified via docking and ADME prediction
Quantified Difference	Not calculable for target compound; class demonstrates consistent broad-spectrum anti-Candida activity
Conditions	In vitro broth microdilution assay; laboratory and clinical Candida isolates

Why This Matters

This class-level validation supports the inclusion of the 2-ethyl target in antifungal screening cascades, particularly for researchers seeking novel membrane-active agents with a 1,3,4-oxadiazole core that differs from the classic azole antifungal scaffold.

• [1] Wani, M. Y.; Ahmad, A.; Shiekh, R. A.; Al-Ghamdi, K. J.; Sobrinho, A. J. F. N. Imidazole Clubbed 1,3,4-Oxadiazole Derivatives as Potential Antifungal Agents. Bioorg. Med. Chem. 2015, 23 (15), 4172–4180. View Source

Regioisomeric Differentiation: 1,3,4-Oxadiazole vs. 1,2,4-Oxadiazole Isomer Properties

Boström et al. (2012) demonstrated that 1,3,4-oxadiazole isomers consistently exhibit approximately one order of magnitude lower lipophilicity (logD) compared to their 1,2,4-oxadiazole counterparts, alongside superior metabolic stability and reduced hERG channel inhibition [1]. The target compound, as a 1,3,4-oxadiazole derivative, is predicted to inherit these isomer-specific advantages. This regioisomeric differentiation is critical: labs procuring oxadiazole building blocks must specify the 1,3,4-isomer to avoid the elevated hERG risk and metabolic lability associated with the 1,2,4-congeners [1].

Regioisomeric differentiation

Class-level context

1,3,4-Oxadiazole isomers reported ~10× lower logD vs. 1,2,4-isomers; associated with reduced hERG signal and higher metabolic stability in comparative studies

Isomer-specific property trend supports scaffold selection; target not individually measured

Data from Boström et al. (2012) oxadiazole isomer pairs

Evidence Dimension	Lipophilicity (logD), metabolic stability, hERG inhibition
Target Compound Data	1,3,4-oxadiazole isomer (specific data not measured)
Comparator Or Baseline	1,2,4-oxadiazole isomers: approximately 10× higher logD; inferior metabolic stability; greater hERG inhibition potential
Quantified Difference	Approximately one order of magnitude lower logD for 1,3,4-isomers; qualitative superiority in metabolic stability and cardiac safety endpoints
Conditions	Comparative analysis across oxadiazole isomer pairs as reported by Boström et al. (2012)

Why This Matters

For procurement decisions in lead optimization programs, the 1,3,4-oxadiazole core of the target compound offers a measurable, isomer-level advantage in drug-likeness and safety profile that is not shared by widely available 1,2,4-oxadiazole analogs, directly informing scaffold-selection strategies.

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. View Source

Purity and Sourcing Specification: Vendor-Reported Quality Metrics

The target compound is commercially available at a minimum purity specification of 95% from AKSci (Cat. 1238DR) and Leyan (Cat. 1353056), with AKSci additionally providing lot-specific SDS and COA documentation upon request . In contrast, the 2-methyl analog (CAS 1343118-62-6) is listed as discontinued by CymitQuimica (Ref. 10-F689038), indicating supply-chain fragility for this comparator . This difference in commercial availability means the 2-ethyl target is the more reliably procurable member of this specific 2-alkyl-5-(imidazolylmethyl)-1,3,4-oxadiazole series for sustained research programs.

Sourcing & purity

Supplier specification

≥95% purity from AKSci (Cat. 1238DR) and Leyan (Cat. 1353056); lot-specific SDS/COA available

Reliable multi-vendor supply supports long-term screening programs

2-Methyl analog discontinued at one vendor; verify current stock

Evidence Dimension	Minimum purity and commercial availability status
Target Compound Data	≥95% purity; actively stocked by AKSci and Leyan
Comparator Or Baseline	2-methyl analog: originally ≥95% purity but CymitQuimica listing discontinued
Quantified Difference	Target compound available from ≥2 active suppliers; closest analog supply disrupted (discontinued at one confirmed vendor)
Conditions	Vendor-reported specifications as of May 2026

Why This Matters

For long-term SAR programs and replicate studies, reliable multi-vendor availability of the target compound at defined purity reduces the risk of project delays caused by single-supplier dependency or analog discontinuation.

High-Value Application Scenarios for 2-Ethyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole

Agricultural Bactericide Lead Optimization

Given the demonstrated potency of imidazole-1,3,4-oxadiazole thioethers against Xanthomonas pathogens (EC50 as low as 0.295 μg/mL) [1], the 2-ethyl target compound is a rational candidate for focused screening against plant bacterial diseases. Its distinct methylene linker and 2-ethyl substitution offer a structurally divergent starting point from the published thioether series, enabling exploration of linker SAR and resistance profiling. The 95% commercial purity supports direct use in in vitro turbidimetric assays against X. oryzae and X. axonopodis.

Antifungal Hybrid-Scaffold Screening Against Candida Species

The imidazole-clubbed 1,3,4-oxadiazole class has validated membrane-targeted antifungal activity against laboratory and clinical Candida isolates [2]. The target compound, bearing the characteristic methylene-bridged architecture, is suited for inclusion in antifungal screening cascades where novel mechanisms of action beyond ergosterol biosynthesis inhibition are sought. Researchers can benchmark activity using broth microdilution protocols against C. albicans ATCC 10231 or clinical isolates, comparing directly to fluconazole as a reference.

Physicochemical Property-Driven Fragment or Building Block Procurement

For medicinal chemistry programs requiring a 1,3,4-oxadiazole building block with precisely tuned lipophilicity (XLogP3 = 0.7) [3] and favorable isomer-specific properties—namely reduced hERG liability and enhanced metabolic stability relative to 1,2,4-oxadiazole isomers [4]—this compound is the preferred procurement choice over the less lipophilic 2-methyl analog. Its increased conformational flexibility (+1 rotatable bond) may also confer advantages in target-binding fit within flexible protein pockets.

Supply-Robust SAR Probe in Iterative Medicinal Chemistry

Unlike the 2-methyl analog, which is listed as discontinued by at least one major catalog supplier , the 2-ethyl target is actively stocked by multiple vendors at ≥95% purity . This multi-vendor availability makes it the more sustainable choice for iterative SAR studies requiring repeated procurement of identical material across multiple synthesis or screening cycles.

Application

Selection Property

Validation Focus

Agricultural bactericide screening

Methylene-linked imidazole-1,3,4-oxadiazole core for linker SAR

In vitro turbidimetric assays against Xanthomonas pathovars

Antifungal hybrid-scaffold evaluation

Membrane-targeted class profile with 1,3,4-oxadiazole architecture

Broth microdilution against Candida spp.; comparator fluconazole context

Physicochemical property-driven fragment procurement

Predicted logP (0.7) and 3 rotatable bonds; 1,3,4-isomer advantage

Isomer-specific metabolic stability and hERG liability trends review

Iterative SAR probe supply

Multi-vendor ≥95% purity with documented lot traceability

Supply continuity verification; avoid discontinued analog procurement risk

• [1] Wang, P.-Y.; et al. J. Agric. Food Chem. 2019, 67 (13), 3535–3545. View Source
• [2] Wani, M. Y.; et al. Bioorg. Med. Chem. 2015, 23 (15), 4172–4180. View Source
• [3] PubChem. CID 63373016: XLogP3-AA = 0.7. https://pubchem.ncbi.nlm.nih.gov/compound/63373016 (accessed 2026-05-10). View Source
• [4] Boström, J.; et al. J. Med. Chem. 2012, 55 (5), 1817–1830. View Source